Cas no 923283-73-2 (1,6-dihydro-1-(2-hydroxyethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one)

• Product Name: 1,6-dihydro-1-(2-hydroxyethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one
• CAS No: 923283-73-2
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 737843
• PubChem ID: 136257904
• Update Time: 2025-04-19

1,6-dihydro-1-(2-hydroxyethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-1-(2-hydroxyethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one
• 1-(2-hydroxyethyl)-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-(2-hydroxyethyl)-
• 1-(2-Hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• 1-(2-Hydroxyethyl)-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• DTXSID00738250
• 923283-73-2
• 1-(2-hydroxyethyl)-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• 1-(2-hydroxyethyl)-6H-pyrazolo[4,3-d]pyrimidin-7-one
• SCHEMBL12725193

• Inchi： 1S/C7H8N4O2/c12-2-1-11-6-5(3-10-11)8-4-9-7(6)13/h3-4,12H,1-2H2,(H,8,9,13)
• InChI Key： JNMIVXXVNIVRGC-UHFFFAOYSA-N
• SMILES： OCCN1C2C(NC=NC=2C=N1)=O

Computed Properties

• Exact Mass: 180.06472551g/mol
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 79.5Ų